![molecular formula C12H12N2 B8255931 4-[3-(Dimethylamino)prop-1-ynyl]benzonitrile](/img/structure/B8255931.png)
4-[3-(Dimethylamino)prop-1-ynyl]benzonitrile
Description
4-[3-(Dimethylamino)prop-1-ynyl]benzonitrile is a useful research compound. Its molecular formula is C12H12N2 and its molecular weight is 184.24 g/mol. The purity is usually 95%.
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Detailed Synthesis Method
Design of the Synthesis Pathway
The synthesis pathway for 4-[3-(Dimethylamino)prop-1-ynyl]benzonitrile involves the reaction of 4-bromo-1-cyanobenzene with 3-dimethylamino-1-propyne in the presence of a palladium catalyst.
Starting Materials
4-bromo-1-cyanobenzene, 3-dimethylamino-1-propyne, Palladium catalyst
Reaction
Step 1: Dissolve 4-bromo-1-cyanobenzene and 3-dimethylamino-1-propyne in a suitable solvent such as dimethylformamide (DMF)., Step 2: Add a palladium catalyst such as palladium acetate and a base such as triethylamine to the reaction mixture., Step 3: Heat the reaction mixture under reflux for several hours., Step 4: Cool the reaction mixture and filter off any solids., Step 5: Purify the crude product by column chromatography or recrystallization to obtain 4-[3-(Dimethylamino)prop-1-ynyl]benzonitrile as a white solid.
properties
IUPAC Name |
4-[3-(dimethylamino)prop-1-ynyl]benzonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2/c1-14(2)9-3-4-11-5-7-12(10-13)8-6-11/h5-8H,9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VYDKAHVTENRKRS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC#CC1=CC=C(C=C1)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[3-(Dimethylamino)prop-1-ynyl]benzonitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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